2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol

• CAS No.: 6265-39-0
• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 2-(2,4-dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol
• InChI: InChI=1S/C11H22O3/c1-8(2)6-10(4,12)11(5)13-7-9(3)14-11/h8-9,12H,6-7H2,1-5H3
• InChI Key: DWWRLZRKXWCEER-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(O1)(C)C(C)(CC(C)C)O

Description

2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol is an organic compound with a complex structure that includes a dioxolane ring and a methylpentanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol typically involves the reaction of 2,4-dimethyl-1,3-dioxolane with 4-methylpentan-2-ol under specific conditions. The reaction may require the presence of a catalyst and controlled temperature to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using optimized conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques can help achieve high-quality products suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst or nucleophiles under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the structure and function of biomolecules, influencing various biological processes. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• ®-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• (S)-(+)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine
• 4-[2-(2,4-Dimethyl-1,3-dioxolan-2-yl)ethyl]phenol

Uniqueness

2-(2,4-Dimethyl-1,3-dioxolan-2-yl)-4-methylpentan-2-ol is unique due to its specific structural features, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable .